Cas no 1226445-97-1 (1-(4-chlorophenyl)-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole)

• Product Name: 1-(4-chlorophenyl)-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole
• CAS No: 1226445-97-1
• MF: C₁₉H₁₉ClN₂S
• MW: 342.885562181473
• CID: 5445704
• Update Time: 2025-07-01

1-(4-chlorophenyl)-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(4-chlorophenyl)-2-[(1-methylethyl)thio]-5-(4-methylphenyl)-
• 1-(4-chlorophenyl)-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

• Inchi： 1S/C19H19ClN2S/c1-13(2)23-19-21-12-18(15-6-4-14(3)5-7-15)22(19)17-10-8-16(20)9-11-17/h4-13H,1-3H3
• InChI Key： WBJHZQMEKZUMQH-UHFFFAOYSA-N
• SMILES： C1(SC(C)C)N(C2=CC=C(Cl)C=C2)C(C2=CC=C(C)C=C2)=CN=1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 506.6±52.0 °C(Predicted)
• pka: 3.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(4-chlorophenyl)-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole

Recent Advances in the Study of 1-(4-chlorophenyl)-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole (CAS: 1226445-97-1)

The compound 1-(4-chlorophenyl)-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole (CAS: 1226445-97-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This imidazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and optimization of 1-(4-chlorophenyl)-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole to enhance its bioactivity and pharmacokinetic properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to improve the yield and purity of the compound. These efforts have led to the development of more efficient and scalable synthetic routes, which are critical for further preclinical and clinical evaluations.

In vitro and in vivo studies have demonstrated that this imidazole derivative exhibits promising anti-inflammatory and anticancer activities. Mechanistic investigations suggest that the compound modulates key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in inflammation and cancer progression. Additionally, its ability to inhibit specific enzymes, such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), further underscores its therapeutic potential. These findings have spurred interest in exploring its application in treating conditions like rheumatoid arthritis and various malignancies.

Another area of research has focused on the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that 1-(4-chlorophenyl)-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole has favorable bioavailability and stability, making it a viable candidate for further drug development. However, challenges such as potential toxicity and drug-drug interactions remain to be addressed in subsequent studies.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into potential therapeutic applications. For instance, several patents have been filed for derivatives of this compound, highlighting its commercial and clinical relevance. These patents cover a range of formulations and delivery methods, including nanoparticles and prodrugs, aimed at enhancing the compound's efficacy and reducing side effects.

In conclusion, the ongoing research on 1-(4-chlorophenyl)-5-(4-methylphenyl)-2-(propan-2-ylsulfanyl)-1H-imidazole (CAS: 1226445-97-1) underscores its potential as a multifaceted therapeutic agent. While significant progress has been made in understanding its biological activities and optimizing its synthesis, further studies are needed to fully realize its clinical potential. The compound's unique chemical structure and promising pharmacological properties position it as a valuable candidate for future drug discovery and development efforts in the chemical biology and medicinal chemistry fields.